Cas no 1785293-10-8 (1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-
• CAS No: 1785293-10-8
• MF: C₇H₁₂BrN₃O
• MW: 234.093680381775
• CID: 5275337
• Update Time: 2025-06-10

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-

• Inchi： 1S/C7H12BrN3O/c1-11-7(8)5(4-10-11)6(12)2-3-9/h4,6,12H,2-3,9H2,1H3
• InChI Key： KEHKOWYDOQSDFJ-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)C=1Br)(O)CCN

Additional information on 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-

Introduction to 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl- (CAS No. 1785293-10-8) and Its Emerging Applications in Chemical Biology

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-, identified by the CAS number 1785293-10-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazole class, a scaffold widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a hydroxymethyl group at the 4-position, a bromo substituent at the 5-position, and an N-(2-aminoethyl) moiety at the α-position, endows this molecule with a high degree of reactivity and potential for further derivatization.

The 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl scaffold has been extensively explored in recent years for its ability to modulate various biological pathways. One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The pyrazole core is particularly interesting because it can engage with a wide range of biological targets, including enzymes and receptors, making it an attractive candidate for drug discovery.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs), which are critical for many cellular processes. The 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl structure, with its multiple substituents, offers an excellent platform for designing molecules that can interact with PPIs. Specifically, the bromo group at the 5-position and the aminoethyl side chain at the α-position provide opportunities for hydrogen bonding and hydrophobic interactions, which are essential for binding to protein surfaces.

Recent studies have highlighted the importance of pyrazole derivatives in addressing neurological disorders. For instance, modifications of the pyrazole core have been shown to enhance binding affinity to certain neurotransmitter receptors. The 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl compound, with its unique functional groups, may exhibit similar properties and could be a valuable tool in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxymethyl group at the 4-position allows for further derivatization into more complex structures that could improve pharmacokinetic properties and target specificity.

The α-(2-aminoethyl) side chain is particularly noteworthy as it introduces basicity and potential for salt formation, which can influence solubility and bioavailability. This feature makes the compound suitable for oral administration and enhances its potential as an active pharmaceutical ingredient (API). Additionally, the presence of both bromo and hydroxymethyl groups provides multiple sites for chemical modification, enabling researchers to fine-tune the molecule's properties for specific applications.

In drug discovery pipelines, lead optimization is a critical step where initial hits are transformed into more potent and selective compounds. The 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl scaffold serves as an excellent starting point for this process. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify derivatives with enhanced binding affinity and reduced off-target effects. These computational approaches have become indispensable in modern drug discovery due to their ability to accelerate the identification of promising candidates.

The bromo substituent at the 5-position of the pyrazole ring is particularly interesting from a synthetic perspective. It serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or alkyl groups at various positions on the molecule, expanding its chemical space and potential biological activities. Such modifications can be tailored to improve metabolic stability, enhance cell permeability, or increase target specificity.

Recent advances in biocatalysis have also opened new avenues for modifying pyrazole derivatives like 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl. Enzymatic methods offer a sustainable alternative to traditional synthetic routes by providing high selectivity and mild reaction conditions. For example, transaminases have been used to introduce amino acid residues into pyrazole scaffolds without generating toxic byproducts. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical development.

The hydroxymethyl group at the 4-position of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl presents another opportunity for functionalization. Reductive amination or nucleophilic addition reactions can be employed to introduce additional functionalities such as amine or carboxyl groups. These modifications can enhance binding interactions with biological targets or improve pharmacokinetic properties through interactions with transporters or enzymes involved in drug metabolism.

In conclusion,1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-, identified by CAS No. 1785293-10-8, is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for designing molecules that modulate protein-protein interactions and address neurological disorders. The presence of multiple functional groups provides ample opportunities for further derivatization through both synthetic chemistry and biocatalytic methods. As research in this field continues to evolve,1H-Pyrazole-4-methanol, α-(2-aminoethyl)-5-bromo-1-methyl-, is likely to play an increasingly important role in developing next-generation therapeutic agents.